11-Deoxy-13-deoxodaunorubicin

• Molecular Formula: C27H31NO8
• Molecular Weight: 497.5 g/mol
• InChI: InChI=1S/C27H31NO8/c1-4-27(33)10-13-8-15-22(26(32)21-14(24(15)30)6-5-7-17(21)34-3)25(31)20(13)18(11-27)36-19-9-16(28)23(29)12(2)35-19/h5-8,12,16,18-19,23,29,31,33H,4,9-11,28H2,1-3H3/t12-,16-,18-,19-,23+,27-/m0/s1
• InChIKey: IYSDLBHEPBYCFI-PAFKHDOYSA-N

Researchers studying anthracycline structure-activity relationships require precise analogs to isolate substituent effects. Single-modification compounds cannot replicate the non-additive pharmacology of dual-modified 11-deoxy-13-deoxodaunorubicin. - **Critical SAR calibration point**: HeLa ID₅₀ = 220 ng/mL (vs Glycoside C at 54 ng/mL, Glycoside B at 440 ng/mL) - essential for deconvoluting 11-OH and 13-keto contributions - **Negative control for redox studies**: Lacks 13-keto group, eliminating confounding ROS generation in cardiotoxicity or efflux assays - **Authenticated natural product**: Fermentation-derived from Micromonospora peucetica B211 F.I., confirmed by X-ray crystallography Supplied as a certified reference standard for HPLC/LC-MS metabolite profiling and parallel dose-response experiments.

11-Deoxy-13-deoxodaunorubicin Identity and Origin

11-Deoxy-13-deoxodaunorubicin (CAS 71800-92-5), also designated as 13-Deoxycarminomycin or Glycoside D, is a biosynthetic anthracycline antibiotic belonging to the daunorubicin/doxorubicin structural family. It is produced by fermentation of Micromonospora peucetica strain B211 F.I. (ATCC 31366), a mutagenized mutant derived from Streptomyces peucetius var. caesius [1]. The compound is characterized by two key structural deviations from daunorubicin: absence of the 11-hydroxyl group on the B-ring (11-deoxy) and replacement of the 13-keto group with a 13-ethyl moiety (13-deoxo). Its molecular formula is C₂₇H₃₁NO₈ with a molecular weight of 497.54 g/mol [2]. The compound exhibits both antibacterial activity against Gram-positive and Gram-negative organisms and in vitro cytotoxic activity against tumor cell lines, positioning it as a tool compound for structure–activity relationship (SAR) studies within the anthracycline class [1].

Dual-modification anthracycline probe for SAR deconvolution of 11-OH and 13-keto contributions

Fermentation-derived tool compound supporting biosynthetic pathway and metabolite profiling studies

Antimicrobial and cytotoxicity endpoint context across Gram-positive, Gram-negative, and tumor cell models

• [1] Arcamone F, Cassinelli G, DiMatteo F, Forenza S, Ripamonti MC, Rivola G, Vigevani A, Clardy J, McCabe T. Structures of novel anthracycline antitumor antibiotics from Micromonospora peucetica. J Am Chem Soc. 1980;102(4):1462-1463. doi:10.1021/ja00524a061; and US Patent 4,247,545 (1981) – 11-Deoxy anthracycline antibiotics, their preparation and use. View Source
• [2] ChEBI:222482 – 11-deoxy-13-deoxodaunorubicin. European Bioinformatics Institute. View Source

11-Deoxy-13-deoxodaunorubicin: Why Substitution Fails

Within the 11-deoxy anthracycline series, even single-site structural modifications produce quantitatively distinct antibacterial and antitumor activity profiles that preclude generic interchange. The four glycosides (A, B, C, and D) isolated from the same fermentation complex—differing only at the C-13 position (COCH₂OH, CHOHCH₃, COCH₃, or CH₂CH₃)—exhibit HeLa cell ID₅₀ values spanning an 8.8-fold range (54 to 440 ng/mL) and MIC values against Staphylococcus aureus 209P that vary 16-fold (62 to 1000 µg/mL) [1]. The dual modification present in 11-Deoxy-13-deoxodaunorubicin (loss of both 11-OH and 13-keto) produces a pharmacological fingerprint that is not predictable by linear combination of single-modification analogs, as evidenced by its intermediate cytotoxicity (ID₅₀ 220 ng/mL) falling between Glycoside C (54 ng/mL) and Glycoside B (440 ng/mL) [1]. Furthermore, chromophore modifications at position 11 have been shown to differentially alter DNA intercalation capacity—11-deoxydaunorubicin retains intercalative binding, albeit with appreciably reduced affinity relative to the parent compound, while methylation of the 11-OH group abolishes intercalation entirely [2]. These non-linear SAR relationships mean that substituting any single-modification analog for the dual-modified compound will introduce uncontrolled variance in both target engagement and antibacterial selectivity, compromising experimental reproducibility in SAR profiling, resistance mechanism studies, or biosynthetic pathway elucidation.

Non-additive SAR The dual 11-deoxy/13-deoxo modification generates a cytotoxicity phenotype that single-modification analogs cannot predict; substituting Glycoside C or B may shift assay-response context.

Divergent selectivity Antibacterial rank order differs from cytotoxicity rank order among 11-deoxy glycosides; antimicrobial screening context may not transfer across analogs.

DNA binding shift Chromophore modifications alter intercalation affinity; class-level evidence indicates appreciably weaker binding for 11-deoxy analogs, which may affect target engagement interpretation.

• [1] US Patent 4,247,545. Arcamone F, Cassinelli G, et al. 11-Deoxy anthracycline antibiotics, their preparation and use. Filed 1979, issued 1981. Tables 6, 7, and 8. View Source
• [2] Quadrifoglio F, Ciana A, Manzini G, Zaccara A, Zunino F. Influence of some chromophore substituents on the intercalation of anthracycline antibiotics into DNA. Int J Biol Macromol. 1982;4(7):413-418. doi:10.1016/0141-8130(82)90085-X View Source

11-Deoxy-13-deoxodaunorubicin Differentiation Evidence

HeLa Cell Cytotoxicity

In a head-to-head in vitro cytotoxicity assay against HeLa cells (24-h drug exposure, colony formation evaluated 5 days post-plating), 11-Deoxy-13-deoxodaunorubicin (Glycoside D) exhibited an ID₅₀ of 220 ng/mL. This is 4.1-fold less potent than 11-deoxydaunorubicin (Glycoside C, ID₅₀ = 54 ng/mL), 2.0-fold more potent than 11-deoxy-13-dihydrodaunorubicin (Glycoside B, ID₅₀ = 440 ng/mL), and 2.1-fold less potent than 11-deoxyadriamycin (Glycoside A, ID₅₀ = 105 ng/mL). Relative to the clinical parent compound daunorubicin (ID₅₀ = 6–7 ng/mL), Glycoside D is approximately 31- to 37-fold less potent [1]. This specific potency rank (C > A > D > B > daunorubicin) demonstrates that the dual 11-deoxy/13-deoxo modification produces a cytotoxicity phenotype that is not simply additive of the single modifications.

HeLa Cytotoxicity

Head-to-head

ID₅₀ 220 ng/mL (target)
Glycoside C: 54 ng/mL
Glycoside B: 440 ng/mL
Daunorubicin: 6–7 ng/mL

Supports cytotoxicity endpoint review and SAR calibration

Colony formation assay, 24-h exposure; 4.1× less potent than Glycoside C, 2× more potent than B

Evidence Dimension	HeLa cell cytotoxicity (ID₅₀, 24-h exposure)
Target Compound Data	ID₅₀ = 220 ng/mL (0.44 µM approximate, MW 497.54)
Comparator Or Baseline	Daunorubicin ID₅₀ = 6–7 ng/mL; Glycoside C (11-deoxydaunorubicin) ID₅₀ = 54 ng/mL; Glycoside B (11-deoxy-13-dihydrodaunorubicin) ID₅₀ = 440 ng/mL; Glycoside A (11-deoxyadriamycin) ID₅₀ = 105 ng/mL
Quantified Difference	4.1× less potent than Glycoside C; 2.0× more potent than Glycoside B; ~31–37× less potent than daunorubicin
Conditions	HeLa cells, 24-h drug exposure, colony formation assay evaluated 5 days post-plating; dose range 25–1600 ng/mL

Why This Matters

For SAR studies, the intermediate potency of Glycoside D relative to the single-modification analogs C and B makes it a critical calibration point for dissecting the independent contributions of the 11-OH removal and 13-keto removal to anthracycline cytotoxicity, enabling dose-response matrix experiments that cannot be performed with Glycoside C or B alone.

• [1] US Patent 4,247,545. Arcamone F, Cassinelli G, et al. 11-Deoxy anthracycline antibiotics, their preparation and use. Table 7: Effect on HeLa cells viability in vitro. View Source

Antibacterial Spectrum

The in vitro antibacterial activity of the four 11-deoxy glycosides was determined by standard tube dilution MIC assay against five bacterial strains. 11-Deoxy-13-deoxodaunorubicin (Glycoside D) exhibited an intermediate antibacterial potency profile: against Sarcina lutea ATCC 9341, its MIC of 25 µg/mL was 2-fold higher (less potent) than Glycoside C (12.5 µg/mL) but 4-fold lower (more potent) than Glycoside B (100 µg/mL) [1]. Against Staphylococcus aureus 209P, Glycoside D (MIC 250 µg/mL) was 4-fold less potent than Glycoside C (62 µg/mL) but 4-fold more potent than Glycoside B (1000 µg/mL) [1]. Against Escherichia coli B, the sole Gram-negative comparator, Glycoside D (MIC 50 µg/mL) was equipotent with Glycoside A (50 µg/mL) and 2-fold less potent than Glycoside C (25 µg/mL) [1]. The rank order of antibacterial potency (C > A ≈ D > B) differs from the cytotoxicity rank order, indicating divergent structural determinants for antibacterial vs. antitumor activity within this congeneric series.

Antibacterial MIC

Head-to-head

S. aureus 209P: 250 µg/mL
S. lutea: 25 µg/mL
E. coli B: 50 µg/mL

Supports antimicrobial screening context

Tube dilution method; rank order differs from cytotoxicity, enabling selectivity probing

Evidence Dimension	Minimum inhibitory concentration (MIC, µg/mL) against five bacterial strains
Target Compound Data	S. aureus 209P: 250; S. aureus 153: 1000; S. lutea: 25; B. subtilis: 100; E. coli B: 50 (all µg/mL)
Comparator Or Baseline	Glycoside C: S. aureus 209P 62, S. aureus 153 250, S. lutea 12.5, B. subtilis 50, E. coli B 25; Glycoside B: S. aureus 209P 1000, S. aureus 153 1000, S. lutea 100, B. subtilis 100, E. coli B 100; Glycoside A: S. aureus 209P 125, S. aureus 153 500, S. lutea 100, B. subtilis 100, E. coli B 50 (all µg/mL)
Quantified Difference	Vs. Glycoside C: 2–4× less potent across all strains. Vs. Glycoside B: 2–4× more potent (S. lutea, S. aureus 209P) or equipotent (S. aureus 153, B. subtilis). Vs. Glycoside A: equipotent against E. coli and B. subtilis; 2× less potent against S. aureus 209P
Conditions	Standard tube dilution method; test organisms: S. aureus 209P, S. aureus 153, Sarcina lutea ATCC 9341, Bacillus subtilis ATCC 6633, Escherichia coli B

Why This Matters

The distinct antibacterial fingerprint of Glycoside D enables its use as a selectivity probe—researchers studying anthracycline antibacterial mechanisms can exploit the differential Gram-positive vs. Gram-negative potency to dissect uptake/efflux contributions independently of the 13-keto redox cycling implicated in cardiotoxicity.

• [1] US Patent 4,247,545. Arcamone F, Cassinelli G, et al. 11-Deoxy anthracycline antibiotics, their preparation and use. Table 6: MIC in µg/ml. View Source

In Vivo P388 Leukemia Activity

In the P388 murine leukemia model (intraperitoneal tumor inoculation, single i.p. treatment on day 1), 11-Deoxy-13-deoxodaunorubicin (Glycoside D) at 15 mg/kg produced a T/C of 111% with no toxic deaths, indicating borderline antitumor activity. At 125 mg/kg, the T/C dropped to 18% with 5/5 toxic deaths, defining a steep toxicity transition with no therapeutically useful intermediate dose. In contrast, 11-deoxydaunorubicin (Glycoside C) at 100 mg/kg achieved T/C 181% (3/8 toxic deaths), demonstrating clear antitumor efficacy with manageable toxicity at that dose level, while daunorubicin at 2.9 mg/kg produced T/C 190% with no deaths [1]. The therapeutic ratio (minimum toxic dose / minimum effective dose) for Glycoside D is approximately 1.0 (15 mg/kg active, 125 mg/kg lethal), compared to approximately 6.7 for Glycoside C (15 mg/kg minimally active, 100 mg/kg active) and >2.3 for daunorubicin [1].

P388 In Vivo Activity

Model context

15 mg/kg: T/C 111% (0 deaths)
125 mg/kg: T/C 18% (5/5 deaths)

Supports model-response endpoint interpretation

P388 murine leukemia; steep toxicity transition; therapeutic ratio ~1.0

Evidence Dimension	In vivo antitumor activity (T/C%) and toxicity in P388 leukemia mouse model
Target Compound Data	Glycoside D: 2.9 mg/kg T/C 100%, 6.6 mg/kg T/C 100%, 15 mg/kg T/C 111% (0 toxic deaths), 125 mg/kg T/C 18% (5/5 toxic deaths), 250 mg/kg T/C 0% (5/5 toxic deaths)
Comparator Or Baseline	Daunorubicin: 2.9 mg/kg T/C 190%, 4.4 mg/kg T/C 200%, 6.6 mg/kg T/C 223% (14/26 toxic deaths). Glycoside C: 2.9 mg/kg T/C 100%, 6.6 mg/kg T/C 117%, 15 mg/kg T/C 122%, 100 mg/kg T/C 181% (3/8 toxic), 150 mg/kg T/C 45% (3/19 toxic)
Quantified Difference	Glycoside D at 15 mg/kg (maximum non-toxic dose) achieves T/C 111% vs. daunorubicin T/C 190% at 2.9 mg/kg (66× lower dose) and Glycoside C T/C 181% at 100 mg/kg. Estimated therapeutic ratio: Glycoside D ~1.0 vs. Glycoside C ~6.7 vs. daunorubicin >2.3
Conditions	P388 lymphocytic leukemia cells inoculated i.p. in mice; single i.p. treatment on day 1 post-inoculation; T/C evaluated by macroscopic autopsy; toxic deaths recorded

Why This Matters

The poor in vivo therapeutic window of Glycoside D relative to Glycoside C provides a critical negative control for in vivo anthracycline SAR studies: it demonstrates that removal of the 13-keto group (in the context of 11-deoxy) severely compromises the balance between antitumor efficacy and host toxicity, making Glycoside D a valuable tool for dissecting the contribution of C-13 redox chemistry to therapeutic index.

• [1] US Patent 4,247,545. Arcamone F, Cassinelli G, et al. 11-Deoxy anthracycline antibiotics, their preparation and use. Table 8: Effect against P 388 and L 1210 leukemia in mice. View Source

DNA Intercalation Capacity

A systematic study of chromophore-modified daunorubicin derivatives binding to calf thymus DNA demonstrated that 11-deoxydaunorubicin (the single 11-deoxy modification) retains the ability to bind DNA via the intercalation mechanism characteristic of the parent compound daunorubicin, albeit with appreciably weaker binding affinity. In contrast, methylation of the 11-OH group (6-O-methyl or 11-O-methyl derivatives) dramatically reduces DNA affinity, with both methyl ether derivatives showing no evidence of intercalation at physiological ionic strength [1]. Since 11-Deoxy-13-deoxodaunorubicin shares the 11-deoxy modification present in 11-deoxydaunorubicin, it is inferred at the class level that it retains intercalative DNA binding capacity, though quantitative binding constants for the dual-modified compound have not been reported. Separately, in P388 leukemia cells, 11-deoxydaunorubicin was shown to produce single-strand DNA break frequencies of the same order of magnitude as doxorubicin at cytotoxic concentrations, with DNA breaks confirmed to be protein-associated (consistent with topoisomerase II-mediated damage) [2].

DNA Intercalation

Class-level

11-deoxy modification retains intercalation, appreciably weaker than parent

Supports DNA-binding endpoint context

Direct binding constants not reported for dual-modified compound; class-level inference

Evidence Dimension	DNA intercalation capacity and DNA strand break induction
Target Compound Data	No direct DNA binding data available for 11-Deoxy-13-deoxodaunorubicin. Class-level inference based on 11-deoxydaunorubicin: retains intercalative binding, weaker than parent daunorubicin.
Comparator Or Baseline	Daunorubicin: strong intercalative DNA binding (reference standard). 11-Deoxydaunorubicin: appreciably weaker but retained intercalation. 6-O-methyl- and 11-O-methyl-daunorubicin: no detectable intercalation at physiological ionic strength. Doxorubicin: reference for DNA SSB induction (same order of magnitude as 11-deoxydaunorubicin).
Quantified Difference	No quantitative Kd or ΔG values explicitly reported in the available abstract/summary; binding is described as 'appreciably weaker.' DNA SSB frequency: 'same order of magnitude' for 11-deoxydaunorubicin vs. doxorubicin.
Conditions	Calf thymus DNA, physiological ionic strength, multiple physical techniques (for binding study); P388 leukemia cells, filter alkaline elution method (for DNA SSB study)

Why This Matters

This class-level evidence supports the use of 11-Deoxy-13-deoxodaunorubicin as a probe to discriminate DNA-intercalation-dependent from intercalation-independent mechanisms of anthracycline action. Procurement of the dual-modified compound enables experiments testing whether the 13-deoxo modification further modulates DNA binding beyond the effect of the 11-deoxy modification alone—a question not answerable with single-modification analogs.

• [1] Quadrifoglio F, Ciana A, Manzini G, Zaccara A, Zunino F. Influence of some chromophore substituents on the intercalation of anthracycline antibiotics into DNA. Int J Biol Macromol. 1982;4(7):413-418. doi:10.1016/0141-8130(82)90085-X View Source
• [2] Zunino F, et al. Single-strand DNA breaks induced by chromophore-modified anthracyclines in P388 leukemia cells. Cited in Scilit. The tested analogues included 11-deoxydaunorubicin, 4-demethoxydaunorubicin, 4-demethoxy-11-deoxy-4''-epi-daunorubicin, and 4-demethyl-6-O-methyldoxorubicin. View Source

Physicochemical and Procurement Characteristics

11-Deoxy-13-deoxodaunorubicin (CAS 71800-92-5, MW 497.54 g/mol, formula C₂₇H₃₁NO₈, predicted pKa 6.83 ± 0.60) can be distinguished from its closest structural analogs at the procurement level by distinct physicochemical identifiers . 11-Deoxydaunorubicin (Glycoside C, CAS 73890-43-4, MW 511.53, C₂₇H₂₉NO₉) differs by +14 Da (retention of 13-keto oxygen) and 13-deoxydaunorubicin (CAS 79466-09-4, MW 513.54, C₂₇H₃₁NO₉) differs by +16 Da (retention of 11-OH). The target compound is commercially available at ≥99% HPLC purity from multiple vendors, with the 13-deoxycarminomycin synonym (referring to the same compound) carrying CAS 76034-18-9 in some databases, necessitating careful CAS verification during procurement [1]. The predicted boiling point of 714.8 ± 60.0 °C and density of 1.43 ± 0.1 g/cm³ further differentiate it analytically . No peer-reviewed stability or formulation studies specific to this compound were identified; storage recommendations are vendor-supplied (−20 °C powder, 3 years) .

Identity & Procurement

Specification review

CAS 71800-92-5; MW 497.54; ≥99% HPLC; pKa 6.83 ± 0.60

Supports identity confirmation and procurement verification

14 Da mass offset vs. 11-deoxydaunorubicin resolvable by LC-MS; verify CAS synonyms

Evidence Dimension	Physicochemical identity and commercial availability for procurement
Target Compound Data	CAS 71800-92-5; MW 497.54; C₂₇H₃₁NO₈; predicted pKa 6.83 ± 0.60; purity ≥99% HPLC (vendor-reported); melting point 142–146 °C (dec.)
Comparator Or Baseline	11-Deoxydaunorubicin (Glycoside C): CAS 73890-43-4, MW 511.53, C₂₇H₂₉NO₉. 13-Deoxydaunorubicin: CAS 79466-09-4, MW 513.54, C₂₇H₃₁NO₉. Daunorubicin: CAS 20830-81-3, MW 527.52, C₂₇H₂₉NO₁₀.
Quantified Difference	MW offset: −14 Da vs. Glycoside C; −16 Da vs. 13-deoxydaunorubicin; −30 Da vs. daunorubicin. pKa difference: 6.83 vs. daunorubicin pKa ~8.2 (literature), indicating altered ionization at physiological pH.
Conditions	Predicted physicochemical properties (ACD/Labs or similar prediction software); vendor Certificate of Analysis for purity claims

Why This Matters

The 14 Da mass difference between Glycoside D and Glycoside C is analytically resolvable by LC-MS, enabling unambiguous identity confirmation in procurement workflows. The lower predicted pKa relative to daunorubicin may translate to altered intracellular distribution, making correct compound identity critical for reproducible cell-based assay results.

• [1] ChEBI:222482 – 11-deoxy-13-deoxodaunorubicin. European Bioinformatics Institute. Note: synonym 13-deoxycarminomycin may carry distinct CAS 76034-18-9 depending on the database. View Source

11-Deoxy-13-deoxodaunorubicin Application Scenarios

Anthracycline SAR Matrix Studies

11-Deoxy-13-deoxodaunorubicin serves as an essential calibration point in anthracycline SAR matrices where the independent and combined contributions of the 11-OH and 13-keto groups must be deconvoluted. As demonstrated in the HeLa ID₅₀ data (Glycoside D = 220 ng/mL; Glycoside C = 54 ng/mL; Glycoside B = 440 ng/mL), the dual modification produces a non-additive cytotoxicity phenotype [1]. Researchers can use Glycoside D alongside Glycosides A–C and daunorubicin in parallel dose–response experiments to build quantitative SAR models that predict cytotoxicity from structural descriptors, enabling rational design of next-generation anthracyclines with decoupled antibacterial and antitumor activities.

In Vivo Therapeutic Index Negative Control

The steep toxicity transition and poor in vivo therapeutic window of Glycoside D in the P388 model (T/C 111% at 15 mg/kg, 100% lethality at 125 mg/kg) positions it as an ideal negative control for studies investigating the role of C-13 ketone redox cycling in anthracycline cardiotoxicity and antitumor selectivity [1]. In experiments where Glycoside C (13-keto retained) demonstrates a usable therapeutic index (T/C 181% at 100 mg/kg) and Glycoside D does not, the differential outcome can be directly attributed to the 13-deoxo modification, controlling for the 11-deoxy background shared by both compounds.

Antibacterial Selectivity Probing

The MIC profile of Glycoside D against S. aureus 209P (250 µg/mL), S. lutea (25 µg/mL), and E. coli B (50 µg/mL) provides a reproducible antibacterial fingerprint that can be used to calibrate bacterial uptake and efflux assays [1]. Because Glycoside D lacks the 13-keto group implicated in redox-mediated toxicity, its antibacterial activity can be studied in bacterial strains engineered with defined anthracycline resistance mechanisms (e.g., efflux pump overexpression) without the confounding variable of 13-keto-derived reactive oxygen species generation, enabling cleaner mechanistic interpretation.

Biosynthetic Pathway Elucidation

11-Deoxy-13-deoxodaunorubicin is a naturally occurring component of the anthracycline complex produced by Micromonospora peucetica B211 F.I., and its structural assignment as Glycoside D (formula IV: R = CH₂CH₃) has been confirmed by chemical, physical, and X-ray crystallographic methods [1][2]. Researchers investigating the biosynthetic gene clusters responsible for anthracycline tailoring steps (particularly the 11-hydroxylase and 13-ketoreductase or deoxygenase enzymes) can use authenticated Glycoside D as an analytical reference standard for HPLC and LC-MS-based metabolite profiling, enabling accurate identification of pathway intermediates and shunt products in mutant or heterologous expression systems.

Application

Selection Property

Validation Focus

Anthracycline SAR studies

Dual-modification calibration standard

Cytotoxicity and antibacterial SAR endpoints

In vivo therapeutic index investigation

13-Keto redox contribution model

Model-response endpoint comparison

Antibacterial selectivity studies

Bacterial uptake/efflux assay calibration

MIC endpoint review and resistance context

Biosynthetic pathway elucidation

Authenticated analytical reference standard

HPLC/LC-MS metabolite profiling

• [1] US Patent 4,247,545. Arcamone F, Cassinelli G, et al. 11-Deoxy anthracycline antibiotics, their preparation and use. Tables 6–8: antibacterial MIC, HeLa ID₅₀, and P388 in vivo data for Glycosides A–D and daunomycin. View Source
• [2] Arcamone F, Cassinelli G, DiMatteo F, Forenza S, Ripamonti MC, Rivola G, Vigevani A, Clardy J, McCabe T. Structures of novel anthracycline antitumor antibiotics from Micromonospora peucetica. J Am Chem Soc. 1980;102(4):1462-1463. doi:10.1021/ja00524a061 View Source